Lqq IV
Description
Lqq IV is a toxin purified from Leiurus quinquestriatus hebraeus scorpion venom, presenting 90 % homology in the 20 NH2-terminus residues with Neurotoxin IV from Leiurus quinquestriatus quinquestriatus, a Na+ channel modulator. 65-amino acid polypeptide with 4 disulfide bridges, purified from Leiurus quinquestriatus Hebraeus scorpion venom Alpha toxins bind voltage-independently at site-3 of sodium channels
Scientific Research Applications
1. Modeling Long QT Syndrome with Induced Pluripotent Stem Cells
Research by Itzhaki et al. (2011) demonstrates the use of human induced pluripotent stem cells (iPSCs) for modeling Long QT Syndrome (LQTS). They developed a patient/disease-specific iPSC line from a patient with type-2 LQTS and successfully modeled the characteristic LQTS phenotype in derived cardiomyocytes. This study highlights the potential of iPSC technology for modeling inherited cardiac disorders and identifying new therapeutic agents (Itzhaki et al., 2011).
2. Amplification-Free Digital Gene Expression Profiling
Ozsolak et al. (2010) introduced an amplification-free approach called low-quantity digital gene expression (LQ-DGE) for generating reliable expression profiles from minute cell quantities. This method is critical for both scientific discovery and potential clinical applications, especially when dealing with small sample sizes (Ozsolak et al., 2010).
3. Advanced Imaging Techniques in Biofilm Systems
Neu et al. (2010) discussed the role of advanced imaging techniques such as laser scanning microscopy (LSM), magnetic resonance imaging (MRI), and scanning transmission X-ray microscopy (STXM) in studying microbial biofilm systems. These techniques allow in situ analysis of the structure, composition, and dynamics of microbial communities, providing valuable insights into complex environmental systems (Neu et al., 2010).
4. Quantum Dots for Live Cells and In Vivo Imaging
Michalet et al. (2005) explored the use of fluorescent semiconductor nanocrystals, known as quantum dots, for high-resolution cellular imaging and long-term in vivo observation. Their research indicates significant potential for studying intracellular processes and tumor targeting in medical diagnostics (Michalet et al., 2005).
5. Research on Quality of Life
Rodrigues et al. (2020) present a conceptual framework for multidisciplinary research on quality of life, encompassing various scientific areas like education, health, and food technology. This framework serves as a reference for research projects aiming to improve the quality of life (Rodrigues et al., 2020).
6. Unmanned Aerial Vehicle for Polar Research
Lei et al. (2011) focus on the development of a small unmanned aerial vehicle equipped with a composite control method for conducting scientific research tasks in polar extreme environments. This research contributes to the precision and efficiency of data collection in challenging geographical areas (Lei et al., 2011).
properties
Molecular Formula |
C34H48N2O9 |
|---|---|
Molecular Weight |
7,202 Da |
Purity |
≥ 95 %. (HPLC) |
Origin of Product |
United States |
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